L-ribulose L-ribulose L-Ribulose, also known as D-threo-pentulose or D-lyxulose, belongs to the class of organic compounds known as pentoses. These are monosaccharides in which the carbohydrate moiety contains five carbon atoms. L-Ribulose is very soluble (in water) and a very weakly acidic compound (based on its pKa). Within the cell, L-ribulose is primarily located in the cytoplasm.
D-xylulofuranose is a pentose.
Brand Name: Vulcanchem
CAS No.: 2042-27-5
VCID: VC0541395
InChI: InChI=1S/C5H10O5/c6-1-3(8)5(10)4(9)2-7/h3,5-8,10H,1-2H2/t3-,5-/m0/s1
SMILES: C(C(C(C(=O)CO)O)O)O
Molecular Formula: C5H10O5
Molecular Weight: 150.13 g/mol

L-ribulose

CAS No.: 2042-27-5

Cat. No.: VC0541395

Molecular Formula: C5H10O5

Molecular Weight: 150.13 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

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L-ribulose - 2042-27-5

Specification

Description L-Ribulose, also known as D-threo-pentulose or D-lyxulose, belongs to the class of organic compounds known as pentoses. These are monosaccharides in which the carbohydrate moiety contains five carbon atoms. L-Ribulose is very soluble (in water) and a very weakly acidic compound (based on its pKa). Within the cell, L-ribulose is primarily located in the cytoplasm.
D-xylulofuranose is a pentose.
CAS No. 2042-27-5
Molecular Formula C5H10O5
Molecular Weight 150.13 g/mol
IUPAC Name (3S,4S)-1,3,4,5-tetrahydroxypentan-2-one
Standard InChI InChI=1S/C5H10O5/c6-1-3(8)5(10)4(9)2-7/h3,5-8,10H,1-2H2/t3-,5-/m0/s1
Standard InChI Key ZAQJHHRNXZUBTE-UCORVYFPSA-N
Isomeric SMILES C1[C@H]([C@@H](C(O1)(CO)O)O)O
SMILES C(C(C(C(=O)CO)O)O)O
Canonical SMILES C1C(C(C(O1)(CO)O)O)O
Appearance Solid powder

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